Cas no 81241-79-4 (Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide)
81241-79-4 structure
Product Name:Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide
CAS No:81241-79-4
MF:C9H17Cl2N
MW:210.143980741501
CID:986542
PubChem ID:133634
Update Time:2025-04-20
Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide
- NCI60_001348
- CHEMBL2007980
- DJDLKHMZWYZCFR-UHFFFAOYSA-N
- Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)
- DTXSID401027302
- DL-1-(gamma-Chloropropyl)-2-chloromethylpiperidine
- 2-(chloromethyl)-1-(3-chloropropyl)piperidine
- 1-(gamma-Chloropropyl)-2-chloromethylpiperidine
- 81241-79-4
-
- Inchi: 1S/C9H17Cl2N/c10-5-3-7-12-6-2-1-4-9(12)8-11/h9H,1-8H2
- InChI Key: DJDLKHMZWYZCFR-UHFFFAOYSA-N
- SMILES: ClCC1CCCCN1CCCCl
Computed Properties
- Exact Mass: 209.074
- Monoisotopic Mass: 209.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- Density: 1.075
- Boiling Point: 281.5°Cat760mmHg
- Flash Point: 124.1°C
Piperidine, 2-(chloromethyl)-1-(3-chloropropyl)-, hydrobromide Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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